1,2-Dieicosenoyl-sn-glycero-3-phosphocholine

Membrane Biophysics Bending Elasticity Neutron Spin Echo
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C48H92NO8P
Molecular Weight 842.2 g/mol
Cat. No. B15598198
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1,2-Dieicosenoyl-sn-glycero-3-phosphocholine
Molecular FormulaC48H92NO8P
Molecular Weight842.2 g/mol
Structural Identifiers
InChIInChI=1S/C48H92NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-40-47(50)54-44-46(45-56-58(52,53)55-43-42-49(3,4)5)57-48(51)41-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h20-23,46H,6-19,24-45H2,1-5H3/b22-20-,23-21-/t46-/m1/s1
InChIKeyAEUCYCQYAUFAKH-DITNKEBASA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

1,2-Dieicosenoyl-sn-glycero-3-phosphocholine (DEPC): A Specialized C20:1 cis-Unsaturated Phosphatidylcholine for Precision Biophysical Modeling and Tailored Drug Delivery


1,2-Dieicosenoyl-sn-glycero-3-phosphocholine (DEPC, also designated 20:1 (Cis) PC) is a synthetic, zwitterionic phosphatidylcholine lipid . It is distinguished by having two identical 20-carbon acyl chains, each containing a single cis double bond at the 11th carbon position (11Z-eicosenoic acid) . DEPC is a key component in the creation of biomimetic membranes and advanced lipid-based carriers . Its specific molecular architecture yields a distinct set of biophysical parameters, notably a gel-to-liquid crystalline phase transition temperature (Tm) of approximately -4 °C [1] and a bilayer bending elasticity (κc) of 0.64 × 10⁻¹⁹ J [2], which are critical for applications requiring precise control over membrane fluidity, permeability, and structural dynamics.

Research Workflow Biomimetic membrane modeling & lipid carrier engineering
Key Attribute C20:1 cis-unsaturated lipid with defined low phase transition temperature
Fit Context Controlled fluidity, high-rigidity bilayers, pressure-sensitive studies

The Critical Importance of Acyl Chain Specificity: Why Substituting DEPC with DOPC or DPPC Alters Experimental Outcomes


The physicochemical properties of phosphatidylcholines are exquisitely sensitive to acyl chain length and unsaturation. As demonstrated in systematic biophysical studies, substituting a saturated chain for an unsaturated one, or even altering the length of an unsaturated chain, profoundly changes a lipid bilayer‘s phase behavior, packing density, and mechanical properties [1]. Consequently, substituting DEPC with a more common analog like DOPC (18:1 cis) or DPPC (16:0) is not a benign change; it fundamentally alters the membrane system’s response to temperature, pressure, and intermolecular interactions [1][2]. The unique combination of DEPC‘s long (C20) acyl chains and its specific cis-unsaturation confers a distinct set of biophysical signatures—such as its specific phase transition temperature and bending elasticity—that cannot be replicated by other lipids [3]. Therefore, experimental or formulation reproducibility and the ability to achieve a desired membrane phenotype are contingent upon the precise selection of this specific molecular species.

DOPC (C18:1 cis) Shorter chains may shift phase transition pressure sensitivity and bilayer bending rigidity.
DPPC (C16:0) Saturated chains limit ultra-small vesicle formation and alter sustained-release kinetics.
Saturated PC analogs May not reproduce cis-unsaturation-dependent membrane dynamics and size-control capability.

Quantitative Differentiation of 1,2-Dieicosenoyl-sn-glycero-3-phosphocholine (DEPC): A Comparative Biophysical and Functional Evidence Guide


Membrane Bending Elasticity: DEPC (C20:1 cis) Exhibits Superior Rigidity Compared to Shorter-Chain Saturated and Unsaturated Phosphatidylcholines

DEPC demonstrates the highest bending elasticity (κc) among a series of phosphatidylcholines, including both saturated and shorter-chain unsaturated species. This was confirmed via neutron spin echo (NSE) spectroscopy, a technique highly sensitive to membrane undulation dynamics. The data show a clear trend where increasing chain length and the presence of a cis double bond contribute to a higher κc, with DEPC exhibiting the maximum value in the studied series. [1]

Bending elasticity
Head-to-head
κc = 0.64 × 10⁻¹⁹ J (68% higher than DMPC)
Supports high-rigidity bilayer modeling and protein reconstitution studies.
NSE spectroscopy; liquid-crystalline phase comparison.
Membrane Biophysics Bending Elasticity Neutron Spin Echo

Barotropic Phase Behavior: DEPC Exhibits a 7.4-fold Lower Critical Pressure for the Liquid-Crystalline to Gel Phase Transition than the cis-Unsaturated Analog DOPC

Under high pressure, DEPC undergoes a transition from the liquid-crystalline (Lα) phase to a gel phase at a critical pressure (Pc) that is an order of magnitude lower than that required for DOPC. High-pressure infrared spectroscopy revealed that DEPC transitions at 0.7 kbar, whereas the structurally analogous cis-unsaturated lipid DOPC (with shorter C18:1 chains) requires 5.2 kbar [1]. This indicates DEPC bilayers are far more sensitive to pressure-induced ordering.

Barotropic phase
Head-to-head
Pc = 0.7 kbar (7.4× lower than DOPC)
Pressure-sensitive membrane research context; not interchangeable with DOPC.
High-pressure FT-IR; Lα→gel transition measurement.
Membrane Biophysics High-Pressure Spectroscopy Phase Transition

Vesicle Size Control: DEPC Enables Formation of Sub-18 nm Ultra-Small Unilamellar Vesicles (ULVs), a Capability Absent in Saturated Phospholipids

In binary mixtures with tricyclic antidepressant drugs, DEPC and DOPC were both capable of spontaneously forming ultrasmall unilamellar vesicles (ULVs) with diameters less than 18 nm. In contrast, mixtures with the saturated phospholipids DMPC and DPPC could not produce vesicles smaller than 30 nm and 100 nm, respectively [1]. This demonstrates that the cis-unsaturation in DEPC's long acyl chains is a key determinant for achieving ultra-small vesicle dimensions.

Vesicle size control
Head-to-head
ULV diameter < 18 nm achievable
Ultra-small vesicle engineering capability for enhanced uptake studies.
Cryo-TEM/SANS; not attainable with saturated PCs.
Drug Delivery Vesicle Formulation Nanocarriers

Controlled Release Kinetics: A 75:25 SPC:DEPC Liposome Formulation Extends Liraglutide Release Duration to 8 Days In Vivo, Surpassing Alternative Phospholipid Ratios

In a multivesicular liposome (MVL) formulation for sustained release of the peptide drug liraglutide, the ratio of soy phosphatidylcholine (SPC) to DEPC was systematically optimized. Formulations with a higher proportion of the more flexible SPC (SPC:DEPC > 85:15) released drug too quickly, while those with a higher proportion of the more rigid DEPC (SPC:DEPC < 50:50) released it too slowly for therapeutic effect [1]. The optimal 75:25 SPC:DEPC ratio achieved a sustained reduction in blood glucose concentration (BGC) in diabetic mice for 8 days [1].

Sustained release
Head-to-head
75:25 SPC:DEPC formulation: 8-day BGC control in db/db mice
Supports tunable long-acting depot engineering and release modeling.
Multivesicular liposomes; liraglutide s.c. model-response context.
Sustained Drug Delivery Peptide Therapeutics Liposome Formulation

Data-Backed Applications for 1,2-Dieicosenoyl-sn-glycero-3-phosphocholine (DEPC): Where This Lipid Provides a Definitive Advantage


Engineering Pressure-Sensitive Liposomal Formulations

For applications where drug release is triggered by pressure changes or for studies modeling the behavior of biological membranes in high-pressure environments (e.g., deep-sea organisms), DEPC is the preferred lipid. Its uniquely low critical pressure for the liquid-crystalline to gel transition (Pc = 0.7 kbar) compared to other common lipids like DOPC (Pc = 5.2 kbar) makes it an ideal model system for investigating and exploiting barotropic membrane phenomena [1].

Creating Ultra-Small and Highly Stable Nanovesicles

DEPC is a critical component for generating ultra-small unilamellar vesicles (ULVs) with diameters <18 nm. This capability, which is not shared by saturated phosphatidylcholines like DPPC and DMPC, is essential for applications requiring enhanced tumor penetration, improved cellular uptake of encapsulated payloads, or the creation of optically clear colloidal suspensions [1].

Rational Design of Long-Acting Injectable Depots

DEPC‘s well-defined phase transition temperature (Tm = 13 °C for the 22:1 analog, or -4°C for the 20:1 analog) serves as a precise biophysical “handle” for tuning the membrane rigidity and, consequently, the release kinetics of drug-loaded multivesicular liposomes (MVLs). As demonstrated with a liraglutide formulation, the ratio of DEPC to a more fluid lipid can be systematically adjusted to achieve a desired multi-day sustained release profile, a clear advantage over less-characterized phospholipid mixtures [1].

Building Robust Biomimetic Membranes for Protein Reconstitution

In membrane biophysics research where the objective is to study the function of transmembrane proteins in a stable, well-defined environment, DEPC offers a superior combination of properties. Its high bending elasticity modulus (κc = 0.64 × 10⁻¹⁹ J) indicates a more rigid bilayer than that provided by shorter-chain lipids like DMPC (κc = 0.38 × 10⁻¹⁹ J), potentially leading to more reproducible protein insertion and functional assays [1].

Application
Selection Property
Validation Focus
Pressure-sensitive liposome engineering
Low critical pressure for Lα→gel transition
High-pressure membrane dynamics and stability
Ultra-small nanovesicle formulation
Cis-unsaturation enables ultra-small unilamellar vesicle formation
Vesicle size distribution and colloidal stability assessment
Long-acting injectable depot design
Defined low phase transition temperature for tunable rigidity
In vitro/in vivo release kinetics and model-response profiling
Biomimetic membrane protein reconstitution
High bilayer bending rigidity supports protein functional assays
Reproducible membrane protein insertion and activity readouts
Quote Request

Request a Quote for 1,2-Dieicosenoyl-sn-glycero-3-phosphocholine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.